Cas no 57248-90-5 (1,3-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-, potassium salt (1:1))

• Product Name: 1,3-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-, potassium salt (1:1)
• CAS No: 57248-90-5
• MF: C₁₀H₈KNO₇S₂
• MW: 357.401321411133
• CID: 373330
• PubChem ID: 5338245
• Update Time: 2025-04-19

1,3-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-, potassium salt (1:1)
• potassium hydrogen 4-amino-5-hydroxynaphthalene-1,3-disulphonate
• 1,3-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,monopotassium salt
• 4-Amino-5-Hydroxy-1,3-Naphthalenedisulfonic Acid Monopotassium
• Einecs 260-649-2
• 1,3-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, potassium salt (1:1)
• 1,3-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, monopotassium salt
• AKOS024355063
• Potassium 8-amino-5,7-disulfo-1-naphtholate
• potassium;4-amino-5-hydroxy-3-sulfonaphthalene-1-sulfonate
• DTXSID6069167
• 57248-90-5
• 2MQX7GB58M

• Inchi： 1S/C10H9NO7S2.K/c11-10-8(20(16,17)18)4-7(19(13,14)15)5-2-1-3-6(12)9(5)10;/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18);/q;+1/p-1
• InChI Key： LVXBUYIUMTZNLP-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=C(C(=C2C(=CC=CC2=1)O)N)S(=O)(=O)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 356.93800
• Monoisotopic Mass: 356.938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 174.58000
• LogP: 3.02120